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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzyl bromide

Cat. No.: B1343359

Essential Safety and Handling Guide for 3-Bromo-5-
fluorobenzyl Bromide

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical intermediates like 3-Bromo-5-fluorobenzyl bromide is of paramount importance.
This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to ensure a secure laboratory environment. Adherence to these guidelines is
critical due to the compound's hazardous properties.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 3-Bromo-5-fluorobenzyl bromide
CAS Number 216755-57-6[1]

Molecular Formula C7HsBrz2F[1]

Causes severe skin burns and eye damage
GHS Hazard Statements (H314), Causes serious eye damage (H318),
May cause respiratory irritation (H335).[1]

Signal Word Danger[1]
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Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

The following table summarizes the required PPE for handling 3-Bromo-5-fluorobenzyl

bromide.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Change gloves immediately if

contaminated.

Prevents skin contact, which

can cause severe burns.[1][2]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
Long pants and closed-toe
shoes are also required. For
larger quantities, a chemical-
resistant apron is

recommended.

Protects skin and personal

clothing from contamination.[2]

[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood.[4] If a fume hood is
not available or ventilation is
insufficient, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and acid gases should be
used.[5]

Prevents inhalation of vapors
that can cause respiratory

irritation.[1]

Operational Plan: Handling and Storage

Strict adherence to the following operational protocols is essential for the safe handling and

storage of 3-Bromo-5-fluorobenzyl bromide.
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Engineering Controls:

» Ventilation: All handling of 3-Bromo-5-fluorobenzyl bromide must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[4]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.[6]

Standard Operating Procedures:

o Preparation: Before beginning work, ensure the fume hood is functioning correctly. Cover the
work surface with absorbent, disposable bench paper. Don all required PPE.

e Handling: Use appropriate tools (e.g., spatulas, glassware) to avoid direct contact. Keep
containers tightly sealed when not in use.[6]

o Post-Handling: Decontaminate all surfaces and equipment that may have come into contact
with the chemical. Remove PPE in the correct order to avoid cross-contamination. Wash
hands thoroughly with soap and water after removing gloves.

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, bases, alcohols, and amines.[6]

o Keep containers tightly closed and store in a corrosives area.[6]

Emergency Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[6][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
Chemical waste containing 3-Bromo-5-fluorobenzyl bromide must be treated as hazardous
waste.

» Waste Segregation and Collection:

o Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh
paper, gloves) in a dedicated, labeled hazardous waste container for halogenated organic
waste.[4]

o Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous
waste container for halogenated organic solvents.[4]

o Disposal: Dispose of all waste through a licensed chemical waste disposal company. Do not
dispose of this chemical down the drain or in regular trash.[4][8]
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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